3-[(Furan-2-ylmethyl)amino]-6-phenyl-1,2,4-triazin-5-ol

• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 3-(furan-2-ylmethylamino)-6-phenyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H12N4O2/c19-13-12(10-5-2-1-3-6-10)17-18-14(16-13)15-9-11-7-4-8-20-11/h1-8H,9H2,(H2,15,16,18,19)
• InChI Key: PKJSRASTTWBBCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(NC2=O)NCC3=CC=CO3

Description

MFCD02332297: is a chemical compound with unique properties and applications in various fields of science and industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD02332297 involves specific reaction conditions and reagents. Detailed synthetic routes and reaction conditions are essential for producing this compound with high purity and yield. Industrial production methods may vary, but they typically involve optimized processes to ensure consistency and scalability.

Industrial Production Methods: Industrial production of MFCD02332297 requires stringent control of reaction parameters to achieve the desired product quality. This includes the use of specialized equipment and adherence to safety protocols to handle hazardous chemicals involved in the synthesis.

Chemical Reactions Analysis

Types of Reactions: MFCD02332297 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD02332297 include oxidizing agents, reducing agents, and catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, play a significant role in determining the reaction outcomes.

Major Products: The major products formed from the reactions of MFCD02332297 depend on the specific reaction conditions and reagents used. These products are often characterized by their unique chemical structures and properties.

Scientific Research Applications

MFCD02332297 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. Its unique properties make it a valuable compound for various experimental and practical purposes.

Chemistry: In chemistry, MFCD02332297 is used as a reagent in various synthetic reactions. Its ability to undergo multiple types of chemical reactions makes it a versatile compound for creating new molecules and materials.

Biology: In biological research, MFCD02332297 is studied for its potential effects on biological systems. This includes its interactions with enzymes, proteins, and other biomolecules, which can provide insights into its biological activity and potential therapeutic applications.

Medicine: In medicine, MFCD02332297 is investigated for its potential use in drug development. Its unique chemical structure and properties may offer new avenues for creating effective and safe pharmaceuticals.

Industry: In the industrial sector, MFCD02332297 is utilized in various applications, including the production of specialty chemicals, materials, and other products. Its versatility and reactivity make it a valuable compound for industrial processes.

Mechanism of Action

The mechanism of action of MFCD02332297 involves its interactions with specific molecular targets and pathways

Molecular Targets: MFCD02332297 interacts with specific molecular targets, such as enzymes and receptors, to exert its effects. These interactions can modulate various biochemical pathways and processes.

Pathways Involved: The pathways involved in the action of MFCD02332297 include signaling pathways, metabolic pathways, and other cellular processes. Detailed studies of these pathways provide insights into the compound’s mode of action and potential therapeutic applications.

Comparison with Similar Compounds

MFCD02332297 can be compared with other similar compounds to highlight its uniqueness and advantages.

Similar Compounds: Similar compounds to MFCD02332297 include those with comparable chemical structures and properties. These compounds may share some reactivity and applications but differ in specific aspects that make MFCD02332297 unique.

Uniqueness: The uniqueness of MFCD02332297 lies in its specific chemical structure, reactivity, and applications. These unique features make it a valuable compound for various scientific and industrial purposes.

Conclusion

MFCD02332297 is a versatile and valuable compound with a wide range of applications in chemistry, biology, medicine, and industry Its unique properties and reactivity make it a subject of extensive research and practical use